2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C21H22FN5O4/c1-2-17-24-19(25-31-17)18-15-5-3-4-10-26(15)21(30)27(20(18)29)12-16(28)23-11-13-6-8-14(22)9-7-13/h6-9H,2-5,10-12H2,1H3,(H,23,28)
• InChI Key: ZWBKPQIBABHJDI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C21H22FN5O4
• Molecular Weight: 427.4 g/mol

Description

2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C21H22FN5O4 and its molecular weight is 427.436. The purity is usually 95%.
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Scientific Research Applications

TSPO Ligands for Neuroinflammatory Imaging

A study by Damont et al. (2015) synthesized a series of novel pyrazolo[1,5-a]pyrimidines, closely related to known TSPO ligands, exhibiting subnanomolar affinity for TSPO. Two compounds were radiolabeled with fluorine-18 for positron emission tomography (PET) imaging in a rodent model of neuroinflammation, demonstrating significant potential as in vivo PET radiotracers for early detection of neuroinflammatory processes (Damont, Médran-Navarrete, Cacheux, et al., 2015).

Anticonvulsant and Antidepressant Activities

Zhang et al. (2016) designed and synthesized a series of pyrido[2,3-d]pyrimidine derivatives evaluated for their anticonvulsant and antidepressant activities. Some compounds showed superior anticonvulsant activity compared to carbamazepine, a reference drug, and potent antidepressant properties, highlighting the therapeutic potential of these derivatives in treating neurological disorders (Zhang, Wang, Wen, et al., 2016).

Cytotoxic Activity Against Cancer Cell Lines

Al-Sanea et al. (2020) reported on the design, synthesis, and evaluation of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives for their anticancer activity. One compound showed appreciable growth inhibition against various cancer cell lines, suggesting a promising avenue for the development of new anticancer agents (Al-Sanea, Parambi, Shaker, et al., 2020).

Synthesis and Evaluation of Imaging Agents

Fookes et al. (2008) synthesized fluoroethoxy and fluoropropoxy substituted compounds with high in vitro affinity and selectivity for peripheral benzodiazepine receptors (PBRs), important for studying neurodegenerative disorders. The study highlights the synthesis and potential application of these compounds as imaging agents for PBR expression (Fookes, Pham, Mattner, et al., 2008).